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Compound of Interest

Compound Name: (S)-4-carboxyphenylglycine

Cat. No.: B610634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-4-carboxyphenylglycine is a potent and selective competitive antagonist of group I

metabotropic glutamate receptors (mGluRs), with a preference for mGlu1a over mGlu5a

subtypes.[1][2] Its utility in neuroscience research necessitates the accurate preparation of

stock solutions to ensure experimental reproducibility. This document provides a

comprehensive protocol for preparing, storing, and handling stock solutions of (S)-4-
carboxyphenylglycine for laboratory applications.

Physicochemical and Handling Data
Accurate stock solution preparation begins with precise information regarding the compound's

properties. The following table summarizes key quantitative data for (S)-4-
carboxyphenylglycine. For the most accurate calculations, always use the batch-specific

molecular weight found on the product vial's Certificate of Analysis (CoA).[1]
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Parameter Value Reference

Molecular Weight 195.17 g/mol [1][3]

Molecular Formula C₉H₉NO₄ [1]

CAS Number 134052-73-6 [1]

Purity ≥98% (by HPLC) [1][2]

Recommended Solvent
1 equivalent (eq.) Sodium

Hydroxide (NaOH)
[1][2]

Maximum Solubility
100 mM (in 1 eq. NaOH with

gentle warming)
[1]

Solid Storage Room Temperature [1]

Stock Solution Storage -20°C for up to one month [2][4]

Experimental Protocol: Preparation of a 100 mM
Stock Solution
This protocol details the steps to prepare a 100 mM stock solution of (S)-4-
carboxyphenylglycine.

2.1. Materials and Equipment

(S)-4-Carboxyphenylglycine (solid powder)

1 M NaOH solution

Sterile, nuclease-free water

Calibrated analytical balance

Sterile conical or microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Vortex mixer

Water bath or heating block (optional, for gentle warming)

2.2. Step-by-Step Procedure

Compound Equilibration: Before opening the vial, allow the solid (S)-4-
carboxyphenylglycine to equilibrate to room temperature for at least 60 minutes.[4] This

prevents atmospheric moisture from condensing on the powder.

Weighing the Compound: On a calibrated analytical balance, weigh 19.52 mg of (S)-4-
carboxyphenylglycine into a sterile tube.

Calculation: Mass (mg) = Desired Concentration (M) x Final Volume (L) x Molecular

Weight ( g/mol ) x 1000 mg/g

Mass = 0.1 mol/L x 0.001 L x 195.17 g/mol x 1000 mg/g = 19.52 mg

Reconstitution: Add 1.0 mL of 1 M NaOH to the tube containing the powder. The use of one

molar equivalent of NaOH is critical for achieving dissolution.[1]

Dissolution: Cap the tube securely and vortex the mixture thoroughly. If particulates remain,

gentle warming in a water bath (e.g., at 37°C) can aid dissolution. Do not overheat.

Final Inspection: Visually inspect the solution to ensure it is clear and all solid material has

dissolved before proceeding.

Aliquoting and Storage: If not for immediate use, dispense the stock solution into single-use

aliquots in tightly sealed vials. Store these aliquots at -20°C, where they are generally stable

for up to one month.[2][4] It is recommended to avoid repeated freeze-thaw cycles.[5] For

optimal results, solutions should be prepared fresh on the day of use whenever possible.[2]

[4]

Experimental Workflow Diagram
The following diagram illustrates the key steps and decision points in the stock solution

preparation process.
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Caption: Workflow for preparing (S)-4-carboxyphenylglycine (S-4-CPG) stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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